2-(4-fluorophenyl)-N-[(4-phenyloxan-4-yl)methyl]acetamide
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Description
2-(4-fluorophenyl)-N-[(4-phenyloxan-4-yl)methyl]acetamide, also known as FPOP, is a chemical compound that has recently gained attention in the field of scientific research. FPOP is a derivative of acetamide and is used in various biochemical and physiological experiments to study protein structures and interactions.
Scientific Research Applications
Anticancer Activity
- Background : 2-(4-fluorophenyl)-N-[(4-phenyloxan-4-yl)methyl]acetamide is a heterocyclic compound synthesized from 5-iodo-2-methylbenzoic acid. It has been characterized by IR, 1H NMR, and single crystal X-ray crystallography .
- Application : The compound shows potential as an anticancer agent . In vitro studies on three human lung cancer cell lines (H20, H2227, and H69) revealed promising activity. Researchers are exploring its mechanism of action and potential clinical use .
Diabetes Research
- Relevance : 2-(4-fluorophenyl)-N-[(4-phenyloxan-4-yl)methyl]acetamide is an essential intermediate in the synthesis of canagliflozin , an antidiabetic drug. Investigating its role in glucose regulation and insulin sensitivity is crucial .
Organic Synthesis
- Utility : Researchers employ this compound as a nucleophile in the synthesis of 2-amino-4-arylpyrimidine derivatives . Its reactivity and functional groups make it valuable for constructing complex organic molecules .
Sulfone Chemistry
- Application : Bis(4-fluorophenyl) sulfone is used in various synthetic processes, including polymerization and material science. Its unique properties contribute to the development of novel materials .
Computational Chemistry
- Molecular Docking : Researchers can use computational tools to study the interaction of this compound with target proteins. Molecular docking studies help elucidate its structure-activity relationship and guide further optimization .
properties
IUPAC Name |
2-(4-fluorophenyl)-N-[(4-phenyloxan-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FNO2/c21-18-8-6-16(7-9-18)14-19(23)22-15-20(10-12-24-13-11-20)17-4-2-1-3-5-17/h1-9H,10-15H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFCQMICTRXGKDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)CC2=CC=C(C=C2)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)-N-[(4-phenyloxan-4-yl)methyl]acetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.